Cas no 104462-82-0 (2-cyclohexyl-1,3-benzoxazole)

• Product name: 2-cyclohexyl-1,3-benzoxazole
• CAS No: 104462-82-0
• MF: C₁₃H₁₅NO
• MW: 201.2643
• CID: 1143304
• PubChem ID: 1523137

2-cyclohexyl-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-1,3-benzoxazole
• ACMC-20m78p
• CTK0G6315
• 2-cyclohexyl-benzoxazole
• 2-(cyclohexyl)benzoxazole
• 2-cyclohexylbenzo[d]oxazole
• SureCN1128181
• 2-cyclohexylbenzoxazole
• AC1LU84B
• 2-Cyclohexyl-benzoxazol
• Benzoxazole, 2-cyclohexyl-
• ACMC-20m78p; CTK0G6315; 2-cyclohexyl-benzoxazole; 2-(cyclohexyl)benzoxazole; 2-cyclohexylbenzo[d]oxazole; SureCN1128181; 2-cyclohexylbenzoxazole; AC1LU84B; 2-Cyclohexyl-benzoxazol; Benzoxazole, 2-cyclohexyl-;
• 104462-82-0
• SCHEMBL1128181
• DTXSID40364113

• Inchi： InChI=1S/C13H15NO/c1-2-6-10(7-3-1)13-14-11-8-4-5-9-12(11)15-13/h4-5,8-10H,1-3,6-7H2
• InChI Key： ZKYMHKBORYNLBO-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)C2=NC3=CC=CC=C3O2

Computed Properties

• Exact Mass: 201.11545
• Monoisotopic Mass: 201.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03
• LogP: 3.87550